![molecular formula C19H23BO2 B6248214 4,4,5,5-tetramethyl-2-{3-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane CAS No. 2649399-93-7](/img/no-structure.png)
4,4,5,5-tetramethyl-2-{3-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane
Overview
Description
Phenylboronic ester derivatives, such as 2-{2-[(4-Methoxyphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, have been synthesized and studied for their physical and chemical properties . These compounds are typically used in the synthesis of novel copolymers based on benzothiadiazole and electron-rich arene units .
Synthesis Analysis
The synthesis of similar compounds involves combining borate containing benzene rings and anisole structure . The structures of the synthesized compounds are usually characterized by FT-IR, 13C and 1H NMR, and mass spectra .Molecular Structure Analysis
The molecular structure of similar compounds is determined by X-ray single crystal diffraction and optimized by DFT . The molecular electrostatic potentials, Hirshfeld surface analysis and 2D fingerprint are studied to reveal some physical and chemical properties of the compounds .Chemical Reactions Analysis
While specific chemical reactions involving “4,4,5,5-tetramethyl-2-{3-methyl-[1,1’-biphenyl]-4-yl}-1,3,2-dioxaborolane” are not available, similar compounds like phenylboronic esters are widely used in biology, organic synthesis, catalysis and crystal engineering .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are studied using various techniques. For instance, the density, boiling point, and refractive index of 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been reported .Scientific Research Applications
- Borylation at Benzylic C-H Bonds : 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane serves as a valuable reagent for borylation reactions. In the presence of a palladium catalyst, it can selectively borylate benzylic C-H bonds in alkylbenzenes, forming pinacol benzyl boronates .
- Hydroboration of Alkynes and Alkenes : This compound participates in hydroboration reactions with alkyl or aryl alkynes and alkenes. Transition metal catalysts facilitate the addition of boron to unsaturated carbon-carbon bonds .
- Coupling with Aryl Iodides : 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane reacts with aryl iodides in the presence of a copper catalyst to form aryl boronates. These boronates find applications in cross-coupling reactions and materials chemistry .
- Asymmetric Hydroboration of 1,3-Enynes : Researchers have employed this compound for the asymmetric hydroboration of 1,3-enynes. The resulting chiral allenyl boronates serve as versatile building blocks in organic synthesis .
- Copolymer Synthesis : 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane contributes to the synthesis of novel copolymers. These copolymers, based on benzothiadiazole and electron-rich arene units, exhibit interesting optical and electrochemical properties .
- Phosphitylation of Alcohols and Heteroatomic Nucleophiles : Although not directly related to the boron functionality, 4,4,5,5-tetramethyl-1,3,2-dioxaborolane’s close relative, 2-chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane (TMDP), is used for phosphitylation reactions. It derivatizes alcohols and heteroatomic nucleophiles, leading to useful glycosyl donors and ligands .
- Lignin Sample Derivatization : Researchers have employed 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to derivatize lignin samples for 31P NMR analysis. This technique provides insights into the structure and composition of lignin .
Borylation Reactions
Aryl Boronate Synthesis
Asymmetric Synthesis
Materials Science and Polymer Chemistry
Phosphitylation Reactions
Analytical Chemistry
Mechanism of Action
Target of Action
It’s known that similar boron-containing compounds often interact with various organic substrates in chemical reactions .
Mode of Action
This compound is known to participate in various organic reactions. For instance, it can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . It can also participate in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .
Biochemical Pathways
The compound’s ability to participate in borylation and hydroboration reactions suggests that it could potentially influence various biochemical pathways involving these types of reactions .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific biochemical pathways it influences. Given its known reactivity, it could potentially influence the synthesis of various organic compounds within cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its reactivity in chemical reactions can be influenced by factors such as temperature, pH, and the presence of catalysts . Furthermore, its stability may be affected by exposure to air and moisture .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-{3-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane involves the reaction of 3-methyl-[1,1'-biphenyl]-4-boronic acid with 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione in the presence of a palladium catalyst.", "Starting Materials": [ "3-methyl-[1,1'-biphenyl]-4-boronic acid", "2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 3-methyl-[1,1'-biphenyl]-4-boronic acid and 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione in a suitable solvent such as tetrahydrofuran (THF).", "Step 2: Add a palladium catalyst such as palladium acetate and a base such as potassium carbonate to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the product by column chromatography or recrystallization to obtain 4,4,5,5-tetramethyl-2-{3-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane." ] } | |
CAS RN |
2649399-93-7 |
Product Name |
4,4,5,5-tetramethyl-2-{3-methyl-[1,1'-biphenyl]-4-yl}-1,3,2-dioxaborolane |
Molecular Formula |
C19H23BO2 |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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